Cas no 67-03-8 (Thiamine hydrochloride)

• Product Name: Thiamine hydrochloride
• CAS No: 67-03-8
• MF: C₁₂H₁₈Cl₂N₄OS
• MW: 337.268518924713
• MDL: MFCD00012780
• CID: 33852
• PubChem ID: 6202
• Update Time: 2025-10-28

Thiamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• THIAMINE HYDROCHLORIDE
• HYDROCHLORIDE
• ANEURIN
• ANEURINE HYDROCHLORIDE
• ANEURIN HCL
• B1-THIAMINE HYDROCHLORIDE
• FEMA 3322
• THIAMINE
• THIAMINE CHLORIDE HYDROCHLORIDE
• thiamine diphosphate chloride
• THIAMINE HCL
• THIAMINIUM CHLORIDE HYDROCHLORIDE
• THIAMINIUM DICHLORIDE
• TIMTEC-BB SBB001377
• VITAMIN B1
• VITAMIN B1 HCL
• Thiamine Hydrochloride Hydrate
• Thiamine HCl (Vitamin B1)
• Thiamine HCl (Vitamin B1) solution
• Thiamine Hydrochloride (B1)
• VITAMIN B1 HCL (THIAMINE HCL)(AS) PrintBack
• Vitamin B1 hydrochloride
• thiamine, hidrochloryde
• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-chloride (1:1), hydrochloride (1:1)
• VB1
• Aneurine Hydrochloride Hydrate
• Thiamine Chloride Hydrochloride Hydrate
• Vitamin B1 Hydrochloride Hydrate
• Thiamine dichloride
• Trophite
• Thiamin chloride
• Thiaminium chloride
• Slowten
• Eskapen
• Bevitex
• Begiolan
• Vinothiam
• Tiamidon
• Thiavit
• Thiamol
• Clotiamina
• Bivatin
• Bevitine
• Tiaminal
• Thiaminal
• Metabolin
• Eskaphen
• Bithiamin
• Bethiazine
• Beatine
• Benerva
• Beuion
• Bedome
• Bivita
• Hybee
• Berin
• Biuno
• Apate drops
• Betabion hydrochloride
• Lixa-beta
• Vetalin S
• Vitamin B hydrochloride
• VIT B1
• Thiamine Hydrochloride (Vitamin B1)
• Thiamine hydrochloride

• MDL： MFCD00012780
• Inchi： 1S/C12H17N4OS.2ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);2*1H/q+1;;/p-1
• InChI Key： DPJRMOMPQZCRJU-UHFFFAOYSA-M
• SMILES： S1C(CCO)=C(C)[N+](CC2=CN=C(C)N=C2N)=C1.[Cl-].[H]Cl
• BRN： 3851771

Computed Properties

• Exact Mass: 336.05800
• Monoisotopic Mass: 336.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: White acicular crystals or crystalline powders
• Density: 1.3766 (rough estimate)
• Melting Point: 250 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.6000 (estimate)
• Solubility: H2O: 0.1 g/mL at 20 °C, clear, colorless
• Water Partition Coefficient: 1 g/mL
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong reducing agents.
• PSA: 104.15000
• LogP: -1.00510
• Solubility: Very soluble in water, almost insoluble in ether, benzene, hexane and chloroform
• Merck: 9295
• Sensitiveness: Light Sensitive & Hygroscopic
• FEMA: 3322 | THIAMINE HYDROCHLORIDE
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Vapor Pressure: No data available

Thiamine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-8-10
• RTECS：XI7350000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in mice (mg/kg): 89.2 i.v.; 8224 orally (Winter)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Thiamines
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds

Additional information on Thiamine hydrochloride

Thiamine Hydrochloride (CAS No. 67-03-8): A Comprehensive Overview of Its Applications and Recent Research Findings

Thiamine hydrochloride, with the chemical formula C₁₂H₁₇ClN₂O_4·HCl, is a well-established compound in the field of pharmaceuticals and nutraceuticals. Its CAS number, CAS No. 67-03-8, uniquely identifies it in scientific literature and industrial applications. This compound is the hydrochloride salt of thiamine (vitamin B1), a water-soluble vitamin essential for human metabolism. The widespread use of thiamine hydrochloride stems from its critical role in energy metabolism, particularly in the conversion of carbohydrates into energy. This introduction delves into the multifaceted applications of thiamine hydrochloride, emphasizing recent research findings that highlight its significance in various therapeutic and nutritional contexts.

The primary biological function of thiamine is as a cofactor for several enzymes involved in carbohydrate metabolism. Thiamine pyrophosphate (TPP), the active form of thiamine, is crucial in the pyruvate dehydrogenase complex, which links glycolysis to the citric acid cycle. This enzymatic activity is vital for energy production, especially in high-energy-demanding tissues such as the brain and heart. The hydrochloride form of thiamine enhances its solubility and stability, making it highly suitable for pharmaceutical formulations.

In recent years, research has expanded the understanding of thiamine hydrochloride's applications beyond traditional metabolic roles. Studies have begun to explore its potential in neuroprotective therapies. For instance, investigations suggest that thiamine may protect against neurodegenerative diseases by mitigating oxidative stress and inflammation. The compound's ability to cross the blood-brain barrier has opened new avenues for treating conditions like Alzheimer's and Parkinson's disease, where neuronal energy metabolism is impaired.

The pharmaceutical industry has also leveraged thiamine hydrochloride in treating alcohol-related neurological damage. Chronic alcohol consumption leads to thiamine deficiency, resulting in Wernicke-Korsakoff syndrome, a severe neurological disorder. Supplementation with thiamine hydrochloride is a standard treatment to prevent or alleviate such symptoms. Recent clinical trials have demonstrated its efficacy in improving cognitive functions in alcohol-dependent individuals, underscoring its therapeutic value.

Beyond medicine, thiamine hydrochloride plays a significant role in nutraceuticals and dietary supplements. Its inclusion in multivitamin formulations is common due to its essential nature for overall health. The compound's stability and bioavailability make it an ideal candidate for fortifying food products aimed at combating malnutrition and vitamin deficiencies globally.

The industrial application of CAS No. 67-03-8, or thiamine hydrochloride, extends to animal nutrition as well. In livestock farming, adequate thiamine levels are crucial for metabolic health and growth performance. Supplementation ensures that animals maintain optimal health, particularly during stressful periods such as weaning or transport.

Newer research avenues are exploring the antimicrobial properties of thiamine derivatives. Some studies indicate that certain analogs of thiamine can inhibit bacterial growth by interfering with their metabolic pathways. This finding could lead to novel applications in combating drug-resistant bacteria, offering a complementary approach to existing antibiotics.

The synthesis and formulation of thiamine hydrochloride have seen advancements aimed at improving its delivery systems. Nanotechnology-based approaches have been investigated to enhance its bioavailability and targeted release profiles. Such innovations could improve therapeutic outcomes, particularly in chronic diseases where sustained drug delivery is crucial.

The regulatory landscape for thiamine hydrochloride reflects its safety profile and established uses. Regulatory agencies worldwide approve its use in pharmaceuticals and supplements under stringent quality control measures. These regulations ensure that products containing thiamine hydrochloride meet high standards of purity and efficacy.

Economic considerations also play a role in the production and distribution of thiamine hydrochloride. The compound's relatively low cost compared to other vitamins makes it accessible for large-scale applications in both developed and developing countries. This affordability is critical for public health initiatives aimed at improving nutritional status globally.

The environmental impact of producing thiamine hydrochloride is another area of growing interest. Manufacturers are increasingly adopting sustainable practices to minimize waste and energy consumption during synthesis. These efforts align with broader goals of reducing the environmental footprint of pharmaceutical production.

In conclusion, thiamine hydrochloride (CAS No. 67-03-8) remains a vital compound with diverse applications across medicine, nutrition, and industry. Recent research continues to uncover new potential uses and improve existing formulations, ensuring its continued relevance in addressing global health challenges.